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Isopyrazam fungicide discovery and
development

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isopyrazam

CAS No.: 881685-58-1

Cat. No.: S659206

Chemical and Regulatory Profile of Isopyrazam

The table below summarizes the key technical data for isopyrazam, compiled from regulatory and scientific

sources [1] [2].

Property

Description / Value

Chemical Class

IUPAC Name

CAS RN

Molecular Mass

Mode of Action

Physical State

Pyrazole carboxamide (a type of Succinate Dehydrogenase Inhibitor - SDHI) [2].

Mixture of isomers: 3-(difluoromethyl)-1-methyl-N-[(1RS,4SR,9RS)-1,2,3,4-
tetrahydro-9-isopropyl-1,4-methanonaphthalen-5-yl]pyrazole-4-carboxamide and 3-
(difluoromethyl)-1-methyl-N-[(1RS,4SR,9SR)-1,2,3,4-tetrahydro-9-isopropyl-1,4-
methanonaphthalen-5-yl]pyrazole-4-carboxamide [2].

881685-58-1 [2]
359.4 g/mol [2]

Inhibits succinate dehydrogenase (complex Il) in the fungal mitochondrial
respiration chain, disrupting energy production [1] [2]. FRAC Code 7 [2].

Off-white solid [2]
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Property Description / Value

Melting Point 137 °C [2]

Solubility in 0.55 mg/L (at 20 °C, pH 7) [2]

Water

Solubility in High (e.g., 314,000 mg/L in acetone) [2]

Organic

Solvents

Example Suspension Concentrate (SC), Emulsifiable Concentrate (EC), Wettable Powder
Formulations (WP) [3].

Primary Use Broad-spectrum fungicide for cereals, bananas, vegetables, and ornamentals [2].
Example Septoria tritici, Rusts (Puccinia spp.), Alternaria, Powdery mildews [2].
Pathogens

Controlled

EU Regulatory Not approved; candidate for substitution due to PBT (Persistent, Bioaccumulative,
Status Toxic) criteria [2].

Physiological Effects and Experimental Evidence

Beyond its direct antifungal action, research indicates that isopyrazam can have positive physiological
effects on plants. A key study investigated its impact, when mixed with epoxiconazole (a DMI fungicide), on

winter wheat [1].

Experimental Protocol Summary [1]:

¢ Objective: To analyze the effect of isopyrazam + epoxiconazole on Photosystem Il (PSll) efficiency,
biomass, and yield in winter wheat.

e Design: Experiments were conducted in both controlled environments and field conditions.

e Treatments: Fungicide treatments were applied at Growth Stage (GS) 32. The key treatment for
positive effects was a mixture of isopyrazam and epoxiconazole.

e Measurements:
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o Chlorophyll Fluorescence: A non-invasive technique used to measure the maximum
efficiency of PSII photochemistry (Fv'/Fm’).
o Plant Biomass & Grain Yield: Measured at harvest.

Key Findings [1]:

e The isopyrazam + epoxiconazole mixture significantly increased the maximum efficiency of PSII
(Fv'IFm’) in wheat, including plants under water stress.

¢ This increase in photosynthetic efficiency was strongly correlated with greater plant biomass and
grain yield in field conditions.

e The study concluded that the fungicide treatment enhances the plant's physiological health by
improving the photosynthetic apparatus, leading to higher productivity.

Mode of Action and Translaminar Activity

Isopyrazam's effectiveness is also determined by its ability to move within the plant after application.

e Biochemical Mode of Action: As an SDHI, isopyrazam binds to the succinate dehydrogenase
enzyme (complex Il) in the fungal mitochondrial membrane. This blocks the electron transport chain,
halting cellular respiration and energy (ATP) production, which leads to fungal death [1] [2]. The
following diagram illustrates this target site.
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e Translocation Properties: Isopyrazam is a systemic fungicide with translaminar movement. This
means that after being applied to one leaf surface, it can redistribute through the leaf tissue to protect
the opposite surface. This property is crucial for its curative and protectant activity. The degree of
translaminar movement is governed by the fungicide's physicochemical properties, such as its
lipophilicity and molecular volume [4].

Resistance Management

¢ FRAC Classification: Isopyrazam belongs to FRAC Group 7 (Succinate Dehydrogenase Inhibitors)
[2].

¢ Resistance Status: As of the data in the search results, no resistance to isopyrazam has been
officially recorded [2]. However, the search results do not provide a specific resistance management
strategy. It is a standard and critical practice to mix SDHIs with fungicides from different mode-of-
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action groups and to adhere to application rate and frequency guidelines provided by manufacturers
and local agricultural authorities.

Key Takeaways

¢ Novel Mechanism: Isopyrazam is a representative of the SDHI class, a modern group of fungicides
that target a critical pathway in fungal energy metabolism.

¢ Dual Benefit: It provides not only direct disease control but also can enhance crop physiology,
leading to improved plant health and yield, as demonstrated in wheat [1].

e Systemic Properties: Its translaminar and systemic activity allows for effective protection of new

growth and curative action [4].
¢ Regulatory Note: Be aware that its registration status varies by region; it is not approved for use in
the European Union [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s659206?utm_src=pdf-bulk
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

